Cas no 16017-75-7 (2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one)

• Product Name: 2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one
• CAS No: 16017-75-7
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• CID: 121359
• PubChem ID: 596109
• Update Time: 2025-04-18

2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1,7-dimethyl-1H-purin-6(7H)-one
• 2-CHLORO-1,7-DIMETHYL-HYPOXANTHINE
• 2-chloro-1,7-dimethylpurin-6-one
• 6H-Purin-6-one,2-chloro-1,7-dihydro-1,7-dimethyl-
• 1,7-DIMETHYL-2-CHLORO-6-OXO-PURINE
• 2-Chlor-1,7-dimethyl-1,7-dihydro-purin-6-on
• 2-chloro-1,7-dimethyl-1,7-dihydro-purin-6-one
• 2-chloro-6-oxo-1,6-dihydro-1,7-dimethylpurine
• 2-Clor-1,7-dimethyl-hypoxanthin
• 16017-75-7
• BLSBCAJHDNITIC-UHFFFAOYSA-N
• 2-chloro-1,7-dimethylhypoxanthine
• FT-0691599
• 2-Chloro-1,7-dimethyl-1,7-dihydro-6H-purin-6-one
• 2-chloro-1,7-dimethyl-purin-6-one
• AKOS001703200
• SR-01000519222
• 2-Chloro-1,7-dimethyl-1,7-dihydro-6H-purin-6-one #
• DTXSID70344347
• SR-01000519222-1
• Purin-6(1H)-one, 2-chloro-1,7-dimethyl-
• SB75222

• Inchi： 1S/C7H7ClN4O/c1-11-3-9-5-4(11)6(13)12(2)7(8)10-5/h3H,1-2H3
• InChI Key： BLSBCAJHDNITIC-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(N1C)=O)N(C)C=N2

Computed Properties

• Exact Mass: 198.03100
• Monoisotopic Mass: 198.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• PSA: 52.71000
• LogP: 0.32040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones